methyl 2-{[3-(1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]pyridin-2-yl)propanoyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylate

Specification

• Molecular Formula: C18H18N4O5S
• Molecular Weight: 402.4 g/mol
• IUPAC Name: methyl 2-[3-(1,3-dioxopyrrolo[3,4-c]pyridin-2-yl)propanoylamino]-5-propan-2-yl-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C18H18N4O5S/c1-9(2)14-13(17(26)27-3)21-18(28-14)20-12(23)5-7-22-15(24)10-4-6-19-8-11(10)16(22)25/h4,6,8-9H,5,7H2,1-3H3,(H,20,21,23)
• Standard InChI Key: MUAZKPFVIFZYFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(S1)NC(=O)CCN2C(=O)C3=C(C2=O)C=NC=C3)C(=O)OC

Introduction

Structural Analysis

The compound consists of several key components:

• Pyrrolopyridine Ring: This part of the molecule is known for its biological activity, often found in compounds with potential therapeutic effects.

• Thiazole Ring: Thiazoles are heterocyclic compounds known for their diverse biological activities, including antimicrobial and anti-inflammatory properties.

• Propanoyl Linkage: This linkage connects the pyrrolopyridine ring to the thiazole ring, potentially influencing the compound's reactivity and biological activity.

Synthesis Considerations

While specific synthesis details for this compound are not available, similar compounds often involve multi-step reactions. These may include:

• Condensation Reactions: To form the thiazole ring.

• Amidation Reactions: To link the pyrrolopyridine and thiazole components.

• Esterification: To introduce the methyl ester group.

Potential Biological Activities

Compounds with similar structures have shown various biological activities:

• Antimicrobial Activity: Thiazoles are known for their antimicrobial properties.

• Anti-inflammatory Activity: Some thiazole derivatives have been studied for their anti-inflammatory effects.

• Anticancer Activity: Pyrrolopyridine derivatives have been explored for their potential anticancer properties.

Research Findings and Data

Given the lack of specific data on this compound, we can look at similar compounds for insights:

Compound Type	Biological Activity
Thiazole Derivatives	Antimicrobial, Anti-inflammatory
Pyrrolopyridine Derivatives	Anticancer, Therapeutic Potential

Future Directions

• Synthesis Optimization: Developing efficient synthesis methods to produce this compound.

• Biological Screening: Evaluating its antimicrobial, anti-inflammatory, and anticancer activities.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological effects.

Given the complexity and potential of this compound, continued research is warranted to fully explore its capabilities.